Cas no 2229250-95-5 (1-(3-propylhexyl)cyclopropan-1-ol)

• Product Name: 1-(3-propylhexyl)cyclopropan-1-ol
• CAS No: 2229250-95-5
• MF: C₁₂H₂₄O
• MW: 184.318364143372
• CID: 5929914
• PubChem ID: 165699968
• Update Time: 2025-06-13

1-(3-propylhexyl)cyclopropan-1-ol Chemical and Physical Properties

Names and Identifiers

• 1-(3-propylhexyl)cyclopropan-1-ol
• 2229250-95-5
• EN300-1769368

• Inchi： 1S/C12H24O/c1-3-5-11(6-4-2)7-8-12(13)9-10-12/h11,13H,3-10H2,1-2H3
• InChI Key： ULBGXHZRTHPPHR-UHFFFAOYSA-N
• SMILES： OC1(CCC(CCC)CCC)CC1

Computed Properties

• Exact Mass: 184.182715385g/mol
• Monoisotopic Mass: 184.182715385g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 1
• Heavy Atom Count: 13
• Rotatable Bond Count: 7
• Complexity: 132
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4.1
• Topological Polar Surface Area: 20.2Ų

Additional information on 1-(3-propylhexyl)cyclopropan-1-ol

Chemical Profile of 1-(3-propylhexyl)cyclopropan-1-ol (CAS No. 2229250-95-5)

1-(3-propylhexyl)cyclopropan-1-ol, identified by its Chemical Abstracts Service (CAS) number 2229250-95-5, is a specialized organic compound that has garnered attention in the field of pharmaceutical and chemical research due to its unique structural and functional properties. This compound belongs to the class of cyclopropanol derivatives, characterized by a cyclopropane ring attached to an alcohol functional group, with an aliphatic side chain consisting of a propylhexyl group. The presence of both the cyclopropane ring and the branched alkyl chain imparts distinct reactivity and potential applications in synthetic chemistry and medicinal chemistry.

The structure of 1-(3-propylhexyl)cyclopropan-1-ol is highly intriguing from a chemical perspective. The cyclopropane moiety is known for its high reactivity due to the strained three-membered ring, which makes it susceptible to various chemical transformations such as ring-opening reactions, diels-alder reactions, and Michael additions. These characteristics have made cyclopropanes valuable intermediates in organic synthesis. In contrast, the 3-propylhexyl group introduces a longer alkyl chain, which can influence the compound's solubility, metabolic stability, and interactions with biological targets. The combination of these structural elements suggests potential utility in designing novel molecules with tailored physicochemical properties.

In recent years, there has been growing interest in cyclopropanol derivatives as pharmacological agents due to their ability to modulate biological pathways through unique mechanisms. The strained bond in the cyclopropane ring can enhance binding affinity to certain enzymes or receptors, while the alcohol functional group provides opportunities for hydrogen bonding interactions. This dual functionality has been exploited in the development of drug candidates targeting various diseases, including infectious diseases and inflammatory disorders. For instance, studies have shown that cyclopropane-containing compounds can exhibit potent activity against certain bacterial enzymes by inhibiting their catalytic activity through steric hindrance.

One of the most compelling aspects of 1-(3-propylhexyl)cyclopropan-1-ol is its potential as a key intermediate in synthetic chemistry. The cyclopropane ring can be readily functionalized at various positions, allowing chemists to introduce diverse substituents and explore new molecular architectures. This flexibility has been leveraged in the synthesis of complex natural products and biologically active molecules. Moreover, the alkyl side chain can be modified to optimize solubility and pharmacokinetic profiles, making this compound a valuable building block for drug discovery efforts.

From a pharmaceutical standpoint, the biological activity of 1-(3-propylhexyl)cyclopropan-1-ol remains an area of active investigation. Preliminary studies have suggested that this compound may exhibit properties such as anti-inflammatory effects or modulation of enzyme activity relevant to metabolic disorders. The cyclopropane ring's ability to engage in non-bonded interactions with biological targets could provide a novel approach for designing therapeutics with improved selectivity and efficacy. Additionally, the compound's structural features may make it useful in developing prodrugs or drug delivery systems where controlled release is essential.

The synthesis of 1-(3-propylhexyl)cyclopropan-1-ol presents both challenges and opportunities for synthetic chemists. Traditional methods for constructing cyclopropane derivatives often involve expensive reagents or harsh reaction conditions. However, recent advances in catalytic methods have enabled more efficient and sustainable approaches to cyclopropanation reactions. For example, transition metal-catalyzed reactions such as rhodium-catalyzed carbonylation or palladium-catalyzed coupling reactions have been successfully applied to introduce cyclopropane moieties into complex molecules with high selectivity.

The spectroscopic characterization of 1-(3-propylhexyl)cyclopropan-1-ol is another critical aspect of its study. Techniques such as nuclear magnetic resonance (NMR) spectroscopy, including proton NMR (¹H NMR) and carbon NMR (¹³C NMR), provide detailed information about the compound's structure and purity. Additionally, mass spectrometry (MS) can be used to confirm molecular weight and identify fragmentation patterns characteristic of cyclopropane derivatives. These analytical methods are essential for ensuring the correct synthesis and identification of the compound before further biological evaluation.

In conclusion, 1-(3-propylhexyl)cyclopropan-1-ol (CAS No. 2229250-95-5) represents a fascinating molecule with significant potential in pharmaceutical research and chemical synthesis. Its unique structural features—combining a reactive cyclopropane ring with a functionalized alkyl chain—make it a versatile intermediate for developing novel therapeutic agents. As research continues to uncover new applications for this compound, it is likely that its importance will grow within both academic and industrial settings.